
Physical properties of Dimethyl malate (boiling
point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl malate

Cat. No.: B1330388 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethyl Malate

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical compounds is fundamental. This guide provides a detailed

overview of the boiling point and density of dimethyl malate, including experimental protocols

for their determination.

Physical Properties of Dimethyl Malate
Dimethyl malate is the dimethyl ester of malic acid. Its physical properties, particularly its

boiling point and density, are crucial for its handling, purification, and application in various

chemical syntheses.

Quantitative Data Summary
The reported physical properties of dimethyl malate exhibit some variation across different

sources. This can be attributed to differences in measurement conditions and the purity of the

sample. A summary of the reported values is presented below for easy comparison.
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Physical Property Value Conditions Source(s)

Boiling Point 201 °C Not specified [1]

204-205 °C 760 mmHg (lit.) [2]

204 to 207 °C Not specified [3]

249.00 to 250.00 °C 760.00 mm Hg (est) [4]

249.6 ± 20.0 °C 760 mmHg [5]

104-108 °C 1 mm Hg (lit.) [6]

Density 1.150 g/mL Not specified [1]

1.152 g/mL at 25 °C (lit.) [2]

1.15 g/cm³
at 25 °C (standard

state)
[3]

1.2 ± 0.1 g/cm³ Not specified [5]

1.232 g/mL at 20 °C (lit.) [6]

Experimental Protocols
Accurate determination of boiling point and density requires meticulous experimental

technique. The following sections detail standard methodologies for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Several methods can be employed for its determination,

with the choice often depending on the sample volume available.

1. Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable when only a small amount of the liquid is available.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,

heating source (Bunsen burner or oil bath), and mineral oil.
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Procedure:

A small amount of dimethyl malate is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

The assembly is placed in a Thiele tube filled with mineral oil, ensuring the side arm is

properly heated.

The Thiele tube is gently heated, causing the oil to circulate and heat the sample evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is discontinued, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[7]

2. Distillation Method

For larger sample volumes, distillation is a common and accurate method for determining the

boiling point.[8]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The distillation flask is charged with dimethyl malate and a few boiling chips to ensure

smooth boiling.

The apparatus is assembled for simple distillation, with the thermometer bulb positioned

just below the side arm leading to the condenser.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1330388?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/product/b1330388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The flask is heated gently.

The temperature is recorded when the vapor condensation ring is stable on the

thermometer bulb and the liquid is distilling at a steady rate (1-2 drops per second). This

temperature is the boiling point of the liquid.[7][8]

Determination of Density
Density is the mass of a substance per unit volume. For a liquid like dimethyl malate, it can be

determined with high precision using common laboratory equipment.

Apparatus: A balance (analytical or top-pan), a volumetric flask or pycnometer, and a pipette.

Procedure:

The mass of a clean, dry volumetric flask or pycnometer is accurately measured.

A known volume of dimethyl malate is carefully transferred into the flask using a pipette,

ensuring the bottom of the meniscus aligns with the calibration mark.

The mass of the flask containing the liquid is then measured.

The mass of the dimethyl malate is calculated by subtracting the mass of the empty flask

from the mass of the flask with the liquid.[9]

The density is calculated using the formula: Density = Mass / Volume.[10][11] For the

highest accuracy, these measurements should be performed at a constant, recorded

temperature.[12]

Visualizations
To further clarify the experimental processes, the following diagrams illustrate the logical

workflow for determining the physical properties of dimethyl malate.
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Sample Preparation

Boiling Point Determination

Obtain pure sample of Dimethyl Malate

Choose Method:
- Micro-method (small sample)

- Distillation (large sample)
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Caption: Workflow for Boiling Point Determination.
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Sample Preparation

Density Determination

Obtain pure sample of Dimethyl Malate

1. Measure mass of empty
volumetric flask/pycnometer

2. Add known volume of
Dimethyl Malate

3. Measure mass of flask
with Dimethyl Malate

4. Calculate Density
(Mass/Volume)
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Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

